Cas no 7496-37-9 (Pyrimido[5,4-d]pyrimidine-2,4-diamine,6-methyl-)

• Product Name: Pyrimido[5,4-d]pyrimidine-2,4-diamine,6-methyl-
• CAS No: 7496-37-9
• MF: C₇H₈N₆
• MW: 176.178619384766
• CID: 575198
• PubChem ID: 346858
• Update Time: 2025-04-19

Pyrimido[5,4-d]pyrimidine-2,4-diamine,6-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimido[5,4-d]pyrimidine-2,4-diamine,6-methyl-
• 6-methylpyrimido[5,4-d]pyrimidine-2,4-diamine
• AC1L85Y1
• KB-249201
• NSC405207
• NSC-405207
• 7496-37-9
• DTXSID60323929

• Inchi： 1S/C7H8N6/c1-3-10-2-4-5(11-3)6(8)13-7(9)12-4/h2H,1H3,(H4,8,9,12,13)
• InChI Key： MZRHQTOMQYRSSK-UHFFFAOYSA-N
• SMILES： N1C(C)=NC=C2C=1C(N)=NC(N)=N2

Computed Properties

• Exact Mass: 176.08124
• Monoisotopic Mass: 176.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.502
• Boiling Point: 324.5°C at 760 mmHg
• Flash Point: 176.2°C
• Refractive Index: 1.791
• PSA: 103.6
• LogP: 1.05500